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The key study investigated the effects of Cavidine (CAV) on alleviating paclitaxel-induced peripheral

neuropathy (PIPN) in a mouse model [1]. The research provides dosage information for its efficacy

experiments but does not report the median lethal dose (LD₅₀) or median effective dose (ED₅₀) necessary to

calculate a quantitative therapeutic index.

The experimental details are summarized in the table below.

Aspect Experimental Details

Experimental
Model

Murine model of Chemotherapy-Induced Peripheral Neuropathy (CIPN) [1]

Inducing Agent Paclitaxel (PTX), cumulative dose of 32 mg/kg over 8 administrations [1]

Cavidine
Treatment

10 mg/kg and 20 mg/kg, intraperitoneally injected once daily for 14 days [1]

Primary
Assessment

Behavioral tests (mechanical allodynia, thermal hyperalgesia) and molecular
biology techniques [1]

Key Finding Cavidine significantly alleviated PIPN symptoms, with 20 mg/kg showing a more
potent effect [1]

Proposed Mechanism of Action
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The study identified a novel signaling pathway through which Cavidine exerts its neuroprotective effect.

The diagram below illustrates this mechanism.

Paclitaxel (PTX)

PKM2 Upregulation

Histone Lactylation ↑

Mitophagy ↓

Neuroinflammation & Pain

Cavidine (CAV)

Binds PKM2

Histone Lactylation ↓

PINK1/Parkin Expression ↑

Mitophagy ↑

Alleviated Neuropathy

Click to download full resolution via product page

Diagram Title: Cavidine's Pathway for Alleviating Neuropathy

Understanding Therapeutic Index in Research

The therapeutic index (TI) is a crucial concept in pharmacology for evaluating a drug's safety. It is

calculated as the ratio between the median lethal dose (LD₅₀) and the median effective dose (ED₅₀): TI =

LD₅₀ / ED₅₀ [2] [3]. A higher TI indicates a wider safety margin.
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For natural products like Cavidine, determining the exact TI can be complex. The available study confirms

its efficacy and mechanism but does not provide the full toxicological profile needed for a TI calculation [1].

This is common in early-stage research, which often focuses first on establishing efficacy and mechanism of

action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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